8,8-Difluorospiro[4.5]decane

• Molecular Formula: C10H16F2
• Molecular Weight: 174.23 g/mol
• IUPAC Name: 8,8-difluorospiro[4.5]decane
• InChI: InChI=1S/C10H16F2/c11-10(12)7-5-9(6-8-10)3-1-2-4-9/h1-8H2
• InChI Key: ZKDNSSJSVROXMX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)CCC(CC2)(F)F

Description

8,8-Difluorospiro[4.5]decane is a bicyclic compound featuring a spiro junction at the 8th carbon, where two fluorine atoms are substituted. Its molecular formula is C₉H₁₅F₂N (for the 2-azaspiro variant; see ), with a molecular weight of ~175–211 g/mol depending on the salt form (e.g., hydrochloride). The spiro[4.5]decane scaffold consists of a five-membered ring fused to a six-membered ring via a single spiro carbon.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8,8-Difluorospiro[4.5]decane can be achieved through several methods. One common approach involves the reaction of tetrahydropyran-4-carbonitrile with 1-bromo-2-fluoroethane under specific conditions . Another method involves the copper-catalyzed difluoroalkylation of N-benzylacrylamides with ethyl bromodifluoroacetate, which undergoes a tandem radical addition and dearomatizing cyclization process .

Industrial Production Methods

While specific industrial production methods for 8,8-Difluorospiro[4.5]decane are not well-documented, the general principles of large-scale organic synthesis apply. These include optimizing reaction conditions for yield and purity, using cost-effective reagents, and implementing efficient purification techniques.

Chemical Reactions Analysis

Types of Reactions

8,8-Difluorospiro[4.5]decane can undergo various chemical reactions, including:

Substitution Reactions: The fluorine atoms can be substituted with other functional groups under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives.

Cyclization Reactions: The spiro structure allows for unique cyclization reactions, forming complex ring systems.

Common Reagents and Conditions

Substitution: Reagents such as sodium hydride and alkyl halides can be used for substitution reactions.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide can be employed.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst can be used.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various alkylated derivatives, while oxidation and reduction can produce different oxygenated or hydrogenated compounds.

Scientific Research Applications

8,8-Difluorospiro[4.5]decane has several applications in scientific research:

Chemistry: Used as a building block for synthesizing complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a scaffold for drug development.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of 8,8-Difluorospiro[4.5]decane involves its interaction with specific molecular targets and pathways. The presence of fluorine atoms can enhance the compound’s binding affinity to certain enzymes or receptors, leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The spiro[4.5]decane core is a versatile scaffold modified by heteroatoms (N, O, S) and substituents (F, CH₃, aryl) to tune properties. Below is a detailed comparison:

Structural and Electronic Features

Compound	Substituents/Heteroatoms	Molecular Formula	Key Properties
8,8-Difluoro-2-azaspiro[4.5]decane	2-aza, 8,8-difluoro	C₉H₁₅F₂N	High electronegativity; potential for hydrogen bonding and metabolic stability
1,4-Dioxa-8-azaspiro[4.5]decane	1,4-dioxa, 8-aza	C₈H₁₅NO₂	Enhanced solubility due to oxygen atoms; used in quinoline-based drug synthesis
8,8-Dimethyl-6,10-dioxaspiro[4.5]decane	6,10-dioxa, 8,8-dimethyl	C₁₀H₁₈O₂	Increased lipophilicity; steric hindrance from methyl groups
Pinnaic acid derivatives	6-azaspiro, taurine moiety	Variable	Bioactivity in marine organisms; complex stereochemistry
1,6,9-Trioxaspiro[4.5]decane	1,6,9-trioxa	C₈H₁₄O₃	Synthetic challenge; explored for antibiotic/anticancer applications

References : .

Physicochemical Properties

Property	8,8-Difluoro-2-azaspiro[4.5]decane	1,4-Dioxa-8-azaspiro[4.5]decane	8,8-Dimethyl-6,10-dioxaspiro[4.5]decane
Molecular Weight	175–211 g/mol	195.2 g/mol	170.25 g/mol
Polarity	Moderate (F substituents)	High (O atoms)	Low (CH₃ groups)
Solubility	Likely DMSO-soluble	Water-miscible (ester derivatives)	Lipophilic
Stereochemical Complexity	Moderate	Low	Low (racemic synthesis reported)

References : .

Key Research Findings

• Substituent Effects : Fluorine atoms at C-8 enhance electronic density and metabolic stability compared to methyl or oxygenated analogs. This is critical for CNS-targeting drugs requiring blood-brain barrier penetration .
• Activity-Structure Relationships : C-2 methyl groups in azaspiro[4.5]decane derivatives are essential for antiviral activity, while C-8 bulkiness (e.g., phenyl) improves target engagement .
• Synthetic Challenges : Trioxaspiro systems require stereocontrolled routes, whereas difluoro-azaspiro compounds face hurdles in fluorination efficiency .